Cas no 42585-77-3 (methyl (Z)-3-methylnonadec-2-enoate)

methyl (Z)-3-methylnonadec-2-enoate structure
42585-77-3 structure
Product Name:methyl (Z)-3-methylnonadec-2-enoate
CAS No:42585-77-3
MF:C21H40O2
MW:324.541107177734
CID:928288
PubChem ID:5773846
Update Time:2025-04-19

methyl (Z)-3-methylnonadec-2-enoate Chemical and Physical Properties

Names and Identifiers

    • methyl (Z)-3-methylnonadec-2-enoate
    • NSC-226596
    • NSC226596
    • DTXSID90420930
    • 42585-77-3
    • Inchi: 1S/C21H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(2)19-21(22)23-3/h19H,4-18H2,1-3H3/b20-19-
    • InChI Key: AZZOYVMQHRIZAE-VXPUYCOJSA-N
    • SMILES: O(C)C(/C=C(/C)\CCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 324.302830514g/mol
  • Monoisotopic Mass: 324.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent